6-Chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
The scientific research applications of 6-Chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine focus primarily on its synthesis and characterization, exploring its potential in various fields such as materials science, pharmaceuticals, and chemical engineering. A study by Li-qun Shen et al. (2012) detailed the synthesis and crystal structure of pyrazole derivatives, demonstrating the utility of density-functional-theory (DFT) calculations for predicting properties and stability of such compounds, which could be applicable to the synthesis of this compound derivatives (Shen et al., 2012).
Optical and Junction Characteristics
Research by I. Zedan et al. (2020) on pyrazolo pyridine derivatives, including structural and optical properties, showcases the potential of these compounds in electronic and photonic devices. Their work highlights the monoclinic polycrystalline nature and optical energy gaps of these derivatives, which could inform the development of novel materials based on this compound for optoelectronic applications (Zedan et al., 2020).
Antitumor and Antibacterial Applications
A study by W. Hamama et al. (2012) on the synthesis and evaluation of bioactive pyrazoles, including pyrazolo[4,3-b]pyridine derivatives, suggests potential antitumor and antibacterial applications. This research underlines the importance of novel pyrazole-based compounds in the development of new therapeutic agents, pointing towards possible biomedical applications of this compound (Hamama et al., 2012).
Corrosion Inhibition
A. Dandia et al. (2013) conducted a study on the synthesis of pyrazolo[3,4-b]pyridines and their efficacy as corrosion inhibitors for mild steel in acidic environments. This research highlights the potential of pyrazolo[3,4-b]pyridine derivatives, including possibly this compound, in industrial applications to protect metals against corrosion (Dandia et al., 2013).
properties
IUPAC Name |
6-chloro-3-iodo-1-methylpyrazolo[4,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClIN3/c1-12-5-2-4(8)3-10-6(5)7(9)11-12/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAVPKGUZNDQIDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=N1)I)N=CC(=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClIN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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